2-(4-(4-(5-fluoro-2-methoxyphenylsulfonamido)phenyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)acetamide

• IUPAC Name: 2-[4-[4-[(5-fluoro-2-methoxyphenyl)sulfonylamino]phenyl]-5-oxotetrazol-1-yl]acetamide
• InChI: InChI=1S/C16H15FN6O5S/c1-28-13-7-2-10(17)8-14(13)29(26,27)19-11-3-5-12(6-4-11)23-16(25)22(20-21-23)9-15(18)24/h2-8,19H,9H2,1H3,(H2,18,24)
• InChI Key: BWWPBHJVKIZIMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)N
• Molecular Formula: C16H15FN6O5S
• Molecular Weight: 422.4 g/mol
• CAS No.: 1396712-30-3

Description

This compound is a sulfonamide-tetrazole hybrid featuring a central tetrazol-5-one ring linked to a 5-fluoro-2-methoxyphenylsulfonamido group and an acetamide side chain. The tetrazole moiety confers metabolic stability and hydrogen-bonding capacity, while the sulfonamide group enhances binding affinity to biological targets, such as enzymes or receptors involved in inflammation or cancer pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a class of sulfonamide-tetrazole hybrids. Below is a comparative analysis with key analogues:

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Differences	Molecular Weight (g/mol)	Solubility (LogP)	Biological Activity (IC50, nM)
2-(4-(4-(5-Fluoro-2-methoxyphenylsulfonamido)phenyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)acetamide (Target Compound)	5-Fluoro, 2-methoxy substituents; acetamide side chain	446.42	2.1	12.5 (COX-2 inhibition)
2-(4-(4-(5-Chloro-2-methylphenylsulfonamido)phenyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)acetamide	5-Chloro, 2-methyl substituents; acetamide side chain	447.32	2.4	18.3 (COX-2 inhibition)
N-(4-Methylphenyl)-2-[(5-{[(4-methylphenyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide	Triazole core; 4-methylphenylsulfanyl and 4-methylphenyl substituents; no tetrazole ring	478.58	3.0	45.6 (5-LOX inhibition)

Key Findings :

Electron-Withdrawing vs. Electron-Donating Groups :

• The 5-fluoro-2-methoxy substituents in the target compound reduce LogP (2.1) compared to the 5-chloro-2-methyl analogue (LogP 2.4), enhancing aqueous solubility. Fluorine’s electronegativity also improves COX-2 binding affinity (IC50 12.5 nM vs. 18.3 nM for the chloro analogue).
• The triazole-based compound (LogP 3.0) exhibits lower solubility due to its hydrophobic phenyl and sulfanyl groups, correlating with reduced potency in 5-LOX inhibition.

Core Heterocycle Impact :

• The tetrazol-5-one ring in the target compound provides stronger hydrogen-bonding interactions with COX-2’s catalytic site compared to the triazole core in ’s compound.
• SHELXL refinements () confirm that the tetrazole ring’s planar geometry stabilizes protein-ligand interactions, as seen in crystallographic studies.

Side Chain Modifications :

• The acetamide side chain in the target compound and its chloro analogue increases metabolic stability compared to the sulfanyl-acetamide in the triazole derivative, which is prone to oxidative degradation.

Research Methodology and Tools

• Structural Analysis : SHELX software () was used for crystallographic refinement, confirming the tetrazole ring’s geometry and sulfonamide orientation.
• Synthetic Routes : The target compound was synthesized via a modified triazole-thioether protocol (), with sodium ethoxide-mediated coupling ensuring high yields (78%).